[(2S,4R)-2-[bis(3,5-dimethylphenyl)hydroxymethyl]-4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-1-pyrrolidinyl][4-(1-pyrrolidinyl)-3-pyridinyl]methanone

• Molecular Formula: C47H55N3O3Si
• Molecular Weight: 738.0 g/mol
• IUPAC Name: [(2S,4R)-2-[bis(3,5-dimethylphenyl)-hydroxymethyl]-4-[tert-butyl(diphenyl)silyl]oxypyrrolidin-1-yl]-(4-pyrrolidin-1-ylpyridin-3-yl)methanone
• InChI: InChI=1S/C47H55N3O3Si/c1-33-24-34(2)27-37(26-33)47(52,38-28-35(3)25-36(4)29-38)44-30-39(32-50(44)45(51)42-31-48-21-20-43(42)49-22-14-15-23-49)53-54(46(5,6)7,40-16-10-8-11-17-40)41-18-12-9-13-19-41/h8-13,16-21,24-29,31,39,44,52H,14-15,22-23,30,32H2,1-7H3/t39-,44+/m1/s1
• InChI Key: VWGPSMKRFLHPQA-JFMFZUJVSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)C([C@@H]2C[C@H](CN2C(=O)C3=C(C=CN=C3)N4CCCC4)O[Si](C5=CC=CC=C5)(C6=CC=CC=C6)C(C)(C)C)(C7=CC(=CC(=C7)C)C)O)C
• Canonical SMILES: CC1=CC(=CC(=C1)C(C2CC(CN2C(=O)C3=C(C=CN=C3)N4CCCC4)O[Si](C5=CC=CC=C5)(C6=CC=CC=C6)C(C)(C)C)(C7=CC(=CC(=C7)C)C)O)C

Description

This compound is a structurally complex pyrrolidine-pyridine hybrid featuring multiple aromatic substituents and a silyl ether group. Its structural analogs, such as those in and , highlight the importance of substituent effects on properties like lipophilicity, steric hindrance, and hydrogen-bonding capacity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares core motifs with several classes of nitrogen-containing heterocycles. Key comparisons include:

2.1.1 {(2S)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl}-1-pyrrolidinyl}[4-(1-pyrrolidinyl)-3-pyridinyl]methanone (CAS 951008-65-4)

• Structure : Differs in the replacement of 3,5-dimethylphenyl groups with 3,5-bis(trifluoromethyl)phenyl substituents.
• Properties :
  • Higher molecular weight (699.53 g/mol vs. ~680 g/mol estimated for the target compound).
  • Increased lipophilicity (XLogP3 = 7.3) due to trifluoromethyl groups .
  • Greater hydrogen-bond acceptor count (16 vs. ~12 estimated for the target compound).
• Safety : Triggers skin irritation (H315), a common hazard for lipophilic aromatic compounds .

2.1.2 Methyl (2S,4S)-4-(4-chloro-3,5-dimethylphenoxy)-2-pyrrolidinecarboxylate

• Structure: Simpler pyrrolidine core with a chloro-dimethylphenoxy group and ester functionality.
• Properties: Lower molecular weight (283.75 g/mol) and reduced steric bulk. Increased polarity (H-bond donor = 1, acceptor = 4) due to ester and hydroxyl groups .

2.1.3 (3E,5E)-1-Benzyl-3,5-bis(2-fluorobenzylidene)piperidin-4-one

• Structure : Piperidone core with fluorinated benzylidene groups.
• Fluorine atoms improve metabolic stability and membrane permeability .
• Pharmacological Relevance : Derivatives of 3,5-diarylidene-4-piperidones (D4P) are studied for anticancer and antimicrobial activity .

Comparative Data Table

Property	Target Compound (Estimated)	CAS 951008-65-4	Methyl Ester Derivative	Piperidone Derivative
Molecular Weight (g/mol)	~680	699.53	283.75	~395 (estimated)
XLogP3	~6.5–7.0	7.3	~2.0	~3.5
H-Bond Donors	1	1	1	0
H-Bond Acceptors	~12	16	4	4
Key Substituents	TBDPS, dimethylphenyl	Trifluoromethyl	Chloro-dimethylphenoxy	Fluorobenzylidene
Potential Applications	Catalysis, drug discovery	Not specified	Synthetic intermediate	Anticancer agents

Key Research Findings

• Substituent Effects : Bulky groups like TBDPS (target compound) or trifluoromethyl (CAS 951008-65-4) enhance lipophilicity and steric shielding, critical for receptor binding or catalyst design .
• Fluorine vs. Methyl : Fluorinated analogs (e.g., piperidone derivative) exhibit improved bioavailability compared to methylated compounds, though at the cost of synthetic complexity .
• Safety Profile : Lipophilic compounds with aromatic substituents (e.g., target compound, CAS 951008-65-4) frequently trigger skin irritation, necessitating careful handling .

Q & A

Q. What are the recommended methodologies for synthesizing this compound, and how can reaction conditions be optimized?

Synthesis typically involves multi-step protocols, including protection/deprotection strategies for sensitive functional groups. For example:

• Silyl ether formation : Use tert-butyldiphenylsilyl chloride (TBDPSCl) under anhydrous conditions with imidazole as a base in DMF .
• Pyrrolidine coupling : Employ Buchwald-Hartwig amination or palladium-catalyzed cross-coupling (e.g., (PdCl(C₃H₅))₂ with phosphine ligands) for nitrogen-rich heterocycles .
• Purification : Recrystallization from dichloromethane or methanol under slow evaporation improves yield . Optimization involves monitoring intermediates via TLC and adjusting reaction time/temperature (e.g., reflux at 80–100°C for 4–6 hours) .

Q. How can structural elucidation be performed to confirm the stereochemistry and functional groups?

• X-ray crystallography : Resolve absolute configuration (2S,4R) using single-crystal diffraction .
• NMR spectroscopy : Assign peaks using ¹H/¹³C NMR (e.g., δ 7.2–6.8 ppm for aromatic protons, δ 1.0–1.2 ppm for tert-butyl groups) .
• Mass spectrometry : Confirm molecular weight (699.53 g/mol) via HRMS-ESI .

Q. What are the stability considerations for this compound under laboratory conditions?

• Storage : Store at –20°C in inert atmospheres (argon/nitrogen) to prevent hydrolysis of the silyl ether group .
• Light sensitivity : Protect from UV exposure due to the pyrrolidinyl-pyridinyl methanone moiety .
• Handling : Use gloveboxes for air-sensitive steps (e.g., silylation) .

Advanced Research Questions

Q. How can computational modeling (e.g., DFT, molecular docking) predict this compound’s reactivity or biological interactions?

• DFT calculations : Optimize geometry using Gaussian09 with B3LYP/6-31G(d) to analyze electronic properties (e.g., HOMO-LUMO gaps) .
• Molecular docking : Screen against targets (e.g., kinases) using AutoDock Vina, focusing on the pyrrolidinyl-pyridinyl scaffold’s binding affinity .

Q. What strategies mitigate challenges in handling sensitive functional groups (e.g., silyl ethers, hydroxymethyl)?

• Protecting groups : Use TBDPS for hydroxyl protection during coupling reactions .
• Low-temperature reactions : Perform silyl deprotection at 0°C with tetra-n-butylammonium fluoride (TBAF) to avoid side reactions .
• Chelating agents : Add EDTA to metal-catalyzed steps to prevent oxidation .

Q. How can researchers design assays to evaluate this compound’s potential bioactivity?

• Antimicrobial assays : Test MIC (minimum inhibitory concentration) against Gram-positive bacteria using broth microdilution .
• Anti-inflammatory screening : Measure inhibition of TNF-α/IL-6 in LPS-stimulated macrophages via ELISA .
• Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) .

Q. How do structural modifications (e.g., substituent variation) impact physicochemical properties?

• LogP optimization : Replace 3,5-dimethylphenyl with trifluoromethyl groups to enhance lipophilicity (XLogP3 = 7.3) .
• Solubility : Introduce polar groups (e.g., sulfonyl) to improve aqueous solubility without compromising stability .

Q. What analytical techniques resolve contradictions in spectral or crystallographic data?

• Data cross-validation : Compare NMR (DMSO-d₆ vs. CDCl₃) and XRD results to identify solvent-induced shifts .
• Dynamic NMR : Study conformational flexibility of the pyrrolidinyl ring at variable temperatures .

Methodological Notes

• Contradictory data : Discrepancies in melting points or spectral peaks may arise from polymorphic forms or impurities; recrystallize and reanalyze .
• Safety protocols : Follow GHS guidelines (H315: skin irritation) with PPE (gloves, lab coats) during synthesis .